Cas no 391885-15-7 (4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide)

• Product Name: 4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• CAS No: 391885-15-7
• MF: C₂₁H₂₆N₄O₅S
• MW: 446.519943714142
• CID: 5957165
• PubChem ID: 6891246
• Update Time: 2025-10-19

4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide
• Glycine, N-[4-[(diethylamino)sulfonyl]benzoyl]-, [(2-methoxyphenyl)methylene]hydrazide (9CI)
• SR-01000006420-1
• F0474-0702
• 4-(diethylsulfamoyl)-N-({N'-[(1E)-(2-methoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide
• MLS001167715
• SR-01000006420
• SMR000805756
• AKOS024578513
• CHEMBL3209280
• (E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide
• 4-(diethylsulfamoyl)-N-[2-[(2E)-2-[(2-methoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]benzamide
• 391885-15-7

• Inchi： 1S/C21H26N4O5S/c1-4-25(5-2)31(28,29)18-12-10-16(11-13-18)21(27)22-15-20(26)24-23-14-17-8-6-7-9-19(17)30-3/h6-14H,4-5,15H2,1-3H3,(H,22,27)(H,24,26)
• InChI Key： YMDLIHPYLFLRTC-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=CC=C1OC)(=O)CNC(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 446.16239112g/mol
• Monoisotopic Mass: 446.16239112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 11.92±0.46(Predicted)

Additional information on 4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide

Comprehensive Overview of 4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS No. 391885-15-7)

The compound 4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS No. 391885-15-7) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a diethylsulfamoyl moiety, a benzamide core, and a hydrazinecarbonyl linkage. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The compound's CAS No. 391885-15-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for sulfonamide-based compounds has surged due to their diverse biological activities. The diethylsulfamoyl group in this molecule is particularly noteworthy, as sulfonamides are known for their antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. Researchers are increasingly exploring its potential applications in drug discovery and medicinal chemistry, especially in targeting specific enzymes or receptors. This aligns with the growing trend of precision medicine, where compounds like 4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide are tailored to interact with biological systems at a molecular level.

The benzamide scaffold in this compound is another key feature, as it is a common pharmacophore in many FDA-approved drugs. Benzamide derivatives are often associated with central nervous system (CNS) activity, making them valuable in neurological research. The incorporation of a methoxyphenyl group further enhances the molecule's potential for blood-brain barrier penetration, a critical factor in CNS drug development. This has sparked interest among researchers investigating neurodegenerative diseases such as Alzheimer's and Parkinson's, where targeted therapies are urgently needed.

From a synthetic chemistry perspective, the hydrazinecarbonyl linkage in 4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide offers versatility in further derivatization. Hydrazine-based compounds are often used as building blocks in organic synthesis, enabling the creation of more complex structures. This adaptability is particularly valuable in combinatorial chemistry, where rapid generation of diverse molecular libraries is essential for high-throughput screening. The compound's CAS No. 391885-15-7 is frequently cited in patents and research papers focusing on structure-activity relationship (SAR) studies.

Environmental and green chemistry considerations are also relevant when discussing this compound. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly methods to produce sulfonamide derivatives like 4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide. Catalytic processes, solvent-free reactions, and energy-efficient techniques are being investigated to minimize waste and reduce the environmental footprint of such syntheses. This aligns with the broader scientific community's commitment to the Principles of Green Chemistry.

In conclusion, 4-(diethylsulfamoyl)-N-({N'-(1E)-(2-methoxyphenyl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS No. 391885-15-7) represents a fascinating intersection of medicinal chemistry, organic synthesis, and drug discovery. Its multifaceted structure and potential applications make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic solutions in areas such as CNS disorders, enzyme inhibition, and targeted drug delivery.